Cas no 827580-85-8 (1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-(4-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-(4-nitrophenyl)-
• CAS No: 827580-85-8
• MF: C₁₄H₁₁N₅O₂S
• MW: 313.334440469742
• CID: 683655
• PubChem ID: 5270664
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-(4-nitrophenyl)-
• 5-(4-aminophenyl)-N-(4-nitrophenyl)-1,3,4-thiadiazol-2-amine
• 827580-85-8
• 2-(4-Nitrophenylamino)-5-(4-aminophenyl)-1,3,4-thiadiazole
• DTXSID60414866

• Inchi： 1S/C14H11N5O2S/c15-10-3-1-9(2-4-10)13-17-18-14(22-13)16-11-5-7-12(8-6-11)19(20)21/h1-8H,15H2,(H,16,18)
• InChI Key： NQOGCPPVUSAMDF-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1)N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.06334578g/mol
• Monoisotopic Mass: 313.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų